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For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylsilyl acetate (TMSA) is a versatile organosilicon compound with significant

applications in organic synthesis and analytical chemistry. This technical guide provides an in-

depth overview of its chemical properties, structure, and key applications. Detailed

experimental protocols for its synthesis and use as a silylating agent are presented, alongside

a thorough analysis of its spectroscopic characteristics. This document aims to serve as a

comprehensive resource for professionals utilizing or considering the use of trimethylsilyl
acetate in their research and development endeavors.

Chemical Properties and Structure
Trimethylsilyl acetate, also known as acetoxytrimethylsilane, is a colorless liquid that is

soluble in many common organic solvents.[1] It is characterized by the presence of a

trimethylsilyl group bonded to an acetate moiety.[1] This structure imparts unique reactivity,

making it a valuable reagent in various chemical transformations.
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A summary of the key physicochemical properties of trimethylsilyl acetate is provided in the

table below for easy reference.

Property Value

Molecular Formula C₅H₁₂O₂Si

Molecular Weight 132.23 g/mol

Boiling Point 102-104 °C

Melting Point -32 °C

Density 0.882 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.388

CAS Number 2754-27-0

Structural Information
The structural representation of trimethylsilyl acetate is fundamental to understanding its

chemical behavior.

Identifier Representation

SMILES CC(=O)O--INVALID-LINK--(C)C

InChI InChI=1S/C5H12O2Si/c1-5(6)7-8(2,3)4/h1-4H3

Spectroscopic Data
The structural features of trimethylsilyl acetate have been well-characterized by various

spectroscopic techniques.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

hydrogen and carbon framework of the molecule.

¹H NMR (Proton NMR)[2]
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.0 Singlet 3H CH₃ (acetate)

~0.2 Singlet 9H Si(CH₃)₃

¹³C NMR (Carbon-13 NMR)

Chemical Shift (ppm) Assignment

~170 C=O (carbonyl)

~23 CH₃ (acetate)

~0 Si(CH₃)₃

IR Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in trimethylsilyl
acetate.[3]

Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (in Si-CH₃)

~1725 Strong C=O stretch (ester)

~1250 Strong Si-CH₃ symmetric deformation

~1050 Strong Si-O-C stretch

~840 Strong Si-C stretch

Experimental Protocols
Detailed methodologies for the synthesis and application of trimethylsilyl acetate are crucial

for reproducible and efficient laboratory work.
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Synthesis of Trimethylsilyl Acetate
A common and efficient method for the synthesis of trimethylsilyl acetate involves the

reaction of sodium acetate with trimethylchlorosilane.[4]

Experimental Workflow: Synthesis of Trimethylsilyl Acetate

Sodium Acetate &
Trimethylchlorosilane

Reaction in
Inert Solvent

Stirring Filtration to
Remove NaCl

Fractional Distillation
of Filtrate

Pure Trimethylsilyl
Acetate

Collect fraction at
102-104 °C

Primary Alcohol
(R-CH2OH)

Intermediate
ComplexTrimethylsilyl Acetate

Base
(e.g., Pyridine)

Silyl Ether
(R-CH2OSi(CH3)3)

Acetic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trimethylsilyl acetate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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